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Compound of Interest

Compound Name: 7-Methyl-4-nitroquinoline 1-oxide

Cat. No.: B078039 Get Quote

Technical Support Center: 4-Nitroquinoline 1-oxide
and its Analogs
Disclaimer: Specific handling and safety data for 7-Methyl-4-nitroquinoline 1-oxide are not

readily available in the provided search results. The following information is based on the well-

studied parent compound, 4-Nitroquinoline 1-oxide (4-NQO). While the safety precautions are

likely to be similar due to the shared nitroquinoline 1-oxide core, which is a known carcinogen,

researchers should exercise extreme caution and consider this information as a guideline. A

substance-specific risk assessment is highly recommended before handling 7-Methyl-4-
nitroquinoline 1-oxide.

This guide provides essential safety information, troubleshooting advice, and experimental

protocols for researchers, scientists, and drug development professionals working with 4-

Nitroquinoline 1-oxide (4-NQO) and its derivatives.

Frequently Asked Questions (FAQs)
Q1: What is 4-Nitroquinoline 1-oxide (4-NQO) and why is it used in research?

A1: 4-Nitroquinoline 1-oxide is a quinoline derivative known for its potent tumorigenic activity.[1]

In research, it serves as a model carcinogen to induce DNA damage and study the

mechanisms of cancer development, DNA repair, and the efficacy of potential cancer-

preventive and therapeutic agents in animal models.[2][3]
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Q2: What are the primary hazards associated with 4-NQO?

A2: The primary hazard of 4-NQO is its carcinogenicity; it is classified as a substance that may

cause cancer.[4][5][6] It is also light-sensitive and hygroscopic.[4] Accidental ingestion may be

harmful, and the substance and its metabolites can interfere with oxygen uptake by

hemoglobin.[5]

Q3: What immediate actions should be taken in case of accidental exposure to 4-NQO?

A3: In case of accidental exposure, follow these first aid measures immediately:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including under

the eyelids, and seek medical attention.[4][7]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention.[4][7]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[4][7]

Ingestion: Clean the mouth with water and seek immediate medical attention. Do NOT

induce vomiting.[4][5]

Q4: How should 4-NQO be stored?

A4: Store 4-NQO in a tightly closed container in a cool, dry, and well-ventilated area.[4][8] It

should be protected from direct sunlight and moisture due to its light-sensitive and hygroscopic

nature.[4] Some sources recommend refrigerated storage at -20°C.[9]

Q5: What are the proper procedures for disposing of 4-NQO waste?

A5: Dispose of 4-NQO and its containers as hazardous waste in accordance with local, state,

and federal regulations.[4] Do not mix with other waste. Uncleaned containers should be

treated as the product itself. One method for disposal involves dissolving the material in a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner and

scrubber.[10]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://datasheets.scbt.com/sc-256815.pdf
https://www.fishersci.com/store/msds?partNumber=AC203790010&productDescription=4-NITROQUINOLINE-N-OXIDE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://datasheets.scbt.com/sc-256815.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.xenometrix.ch/shop/mediafiles/Xeno%20Dateien/MSDS/AMES/4-Nitroquinoline-N-oxide_1.0.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.xenometrix.ch/shop/mediafiles/Xeno%20Dateien/MSDS/AMES/4-Nitroquinoline-N-oxide_1.0.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.xenometrix.ch/shop/mediafiles/Xeno%20Dateien/MSDS/AMES/4-Nitroquinoline-N-oxide_1.0.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://datasheets.scbt.com/sc-256815.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/55832.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/4-nitroquinoline-n-oxide.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/M3311_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Guide for Experiments
Issue Possible Cause Troubleshooting Steps

Inconsistent results in cell

culture experiments

Degradation of 4-NQO due to

improper storage (exposure to

light or moisture).

Ensure 4-NQO is stored in a

dark, dry place, preferably

under an inert atmosphere.[4]

[7] Prepare fresh solutions for

each experiment.

Pipetting errors or inaccurate

concentration of stock solution.

Verify the calibration of

pipettes. Re-weigh the

compound and prepare a fresh

stock solution.

Low efficiency of DNA damage

induction

Insufficient concentration or

incubation time.

Optimize the concentration of

4-NQO and the treatment

duration for your specific cell

line or animal model.

Cell line is resistant to 4-NQO.

Use a positive control cell line

known to be sensitive to 4-

NQO to verify the activity of

your compound.

Contamination of workspace or

equipment

Improper handling techniques

leading to spills or aerosol

generation.

Always handle solid 4-NQO in

a chemical fume hood.[7] Use

appropriate personal protective

equipment (PPE).[4][10] Clean

up spills immediately following

established protocols.[8][11]

Safety and Handling Data
Personal Protective Equipment (PPE)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.xenometrix.ch/shop/mediafiles/Xeno%20Dateien/MSDS/AMES/4-Nitroquinoline-N-oxide_1.0.pdf
https://www.xenometrix.ch/shop/mediafiles/Xeno%20Dateien/MSDS/AMES/4-Nitroquinoline-N-oxide_1.0.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/M3311_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/55832.pdf
https://cameochemicals.noaa.gov/report?key=CH20791
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Source

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

[8][9][10]

Skin Protection

Impervious gloves (e.g., nitrile,

butyl rubber), lab coat, and

disposable sleeves.

[4][5]

Respiratory Protection

NIOSH-approved respirator

with an appropriate filter for

dusts and organic vapors,

especially when handling the

powder.

[1][4][8]

Physical and Chemical Properties
Property Value Source

Appearance
Yellow to gold crystalline

powder.
[5]

Molecular Formula C₉H₆N₂O₃ [1]

Molecular Weight 190.16 g/mol [1]

Melting Point 154-156 °C (309-313 °F) [12]

Solubility
Soluble in acetone, sparingly

soluble in water (< 1 mg/mL).
[12]

Stability

Stable under normal

conditions, but sensitive to

light and moisture.

[4]

Experimental Protocols
General Protocol for Handling and Weighing 4-NQO
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Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[4][10] Work must be conducted in a designated area, such as a chemical fume hood.

[7]

Personal Protective Equipment: Wear a lab coat, safety goggles, and appropriate chemical-

resistant gloves.[4] For weighing the solid, a respirator is recommended to prevent inhalation

of dust.[4][8]

Weighing: Tare a clean, dry weighing vessel on an analytical balance. Carefully transfer the

required amount of 4-NQO using a clean spatula. Minimize dust generation.[8]

Dissolving: If making a solution, add the solvent (e.g., acetone) to the weighed powder in a

suitable container within the fume hood.

Cleanup: After handling, wipe down the work area with a suitable solvent (e.g., acetone)

followed by soap and water.[11] Dispose of all contaminated materials, including gloves and

weighing paper, as hazardous waste.[4]

Hygiene: Wash hands thoroughly after completing the procedure.[7][10]

Protocol for Accidental Spill Cleanup
Evacuate and Secure: Evacuate non-essential personnel from the spill area.[9] Eliminate all

ignition sources if a flammable solvent is involved.[11]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[8]

Containment (Solid Spill): For small spills, dampen the solid material with a solvent like

acetone to prevent dust from becoming airborne.[11]

Cleanup: Carefully sweep or scoop the dampened material into a labeled, sealable container

for hazardous waste.[8][11] Use absorbent paper dampened with acetone to clean up any

remaining residue.[11]

Decontamination: Wash the spill area with acetone, followed by a thorough wash with soap

and water.[11]
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Disposal: Seal all contaminated materials (absorbent paper, gloves, etc.) in a vapor-tight

plastic bag for proper disposal.[11]

Visualized Workflows and Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Handling and safety precautions for 7-Methyl-4-
nitroquinoline 1-oxide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078039#handling-and-safety-precautions-for-7-
methyl-4-nitroquinoline-1-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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